2-(Benzyloxy)-5-nitropyridine
Cat. No. B1267806
Key on ui cas rn:
75926-54-4
M. Wt: 230.22 g/mol
InChI Key: LDSNUJNCJUGMKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08829006B2
Procedure details
32 g (0.20 mol) 2-chloro-5-nitropyridine in 120 mL toluene were combined with 200 mL (0.20 mmol) of a 1M sodium benzylate solution in benzylalcohol and stirred overnight at RT. The organic phase was washed with water and saturated sodium chloride solution, dried on sodium sulphate and the toluene was eliminated by distillation. The residue was cooled with ice, the precipitate formed was suction filtered and washed several times with tert.-butylmethylether.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][N:3]=1.[Na].[CH2:12]([OH:19])[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>C1(C)C=CC=CC=1>[CH2:12]([O:19][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][N:3]=1)[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |^1:10|
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Inputs
Step One
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Name
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|
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Quantity
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32 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)O
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Step Four
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred overnight at RT
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The organic phase was washed with water and saturated sodium chloride solution
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CUSTOM
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Type
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CUSTOM
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Details
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dried on sodium sulphate
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DISTILLATION
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Type
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DISTILLATION
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Details
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the toluene was eliminated by distillation
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The residue was cooled with ice
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CUSTOM
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Type
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CUSTOM
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Details
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the precipitate formed
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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washed several times with tert.-butylmethylether
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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|
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Smiles
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C(C1=CC=CC=C1)OC1=NC=C(C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
